Cas no 2005335-99-7 (4-cyclobutyloxolan-3-ol)
4-cyclobutyloxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclobutyloxolan-3-ol
- EN300-1624051
- 2005335-99-7
-
- Inchi: 1S/C8H14O2/c9-8-5-10-4-7(8)6-2-1-3-6/h6-9H,1-5H2
- InChI Key: KTWBCEJGLCWYFB-UHFFFAOYSA-N
- SMILES: O1CC(C(C1)C1CCC1)O
Computed Properties
- Exact Mass: 142.099379685g/mol
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 29.5Ų
4-cyclobutyloxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1624051-0.05g |
4-cyclobutyloxolan-3-ol |
2005335-99-7 | 0.05g |
$1032.0 | 2023-06-04 | ||
| Enamine | EN300-1624051-0.1g |
4-cyclobutyloxolan-3-ol |
2005335-99-7 | 0.1g |
$1081.0 | 2023-06-04 | ||
| Enamine | EN300-1624051-0.25g |
4-cyclobutyloxolan-3-ol |
2005335-99-7 | 0.25g |
$1131.0 | 2023-06-04 | ||
| Enamine | EN300-1624051-0.5g |
4-cyclobutyloxolan-3-ol |
2005335-99-7 | 0.5g |
$1180.0 | 2023-06-04 | ||
| Enamine | EN300-1624051-1.0g |
4-cyclobutyloxolan-3-ol |
2005335-99-7 | 1g |
$1229.0 | 2023-06-04 | ||
| Enamine | EN300-1624051-2.5g |
4-cyclobutyloxolan-3-ol |
2005335-99-7 | 2.5g |
$2408.0 | 2023-06-04 | ||
| Enamine | EN300-1624051-5.0g |
4-cyclobutyloxolan-3-ol |
2005335-99-7 | 5g |
$3562.0 | 2023-06-04 | ||
| Enamine | EN300-1624051-10.0g |
4-cyclobutyloxolan-3-ol |
2005335-99-7 | 10g |
$5283.0 | 2023-06-04 | ||
| Enamine | EN300-1624051-50mg |
4-cyclobutyloxolan-3-ol |
2005335-99-7 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1624051-100mg |
4-cyclobutyloxolan-3-ol |
2005335-99-7 | 100mg |
$741.0 | 2023-09-22 |
4-cyclobutyloxolan-3-ol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 4-cyclobutyloxolan-3-ol
Market Research and Analysis Report on 4-Cyclobutyloxolan-3-Ol (CAS No. 2005335-99-7)
The compound 4-cyclobutyloxolan-3-ol, identified by the CAS number 2005335-99-7, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.
Recent studies have highlighted the role of 4-cyclobutyloxolan-3-ol in various biological systems, particularly its influence on enzyme activity and cellular signaling pathways. Its cyclobutane ring structure contributes to its stability and bioavailability, making it a promising candidate for therapeutic interventions in fields such as oncology and neurodegenerative diseases.
The global demand for 4-cyclobutyloxolan-3-ol has been driven by increasing investments in preclinical research and early-stage clinical trials. Key players in the pharmaceutical sector are actively exploring its potential as a lead compound for developing novel drug candidates. Additionally, the compound's versatility has led to its use in academic research settings, where it serves as a valuable tool for studying complex biochemical mechanisms.
From a supply chain perspective, the production of 4-cyclobutyloxolan-3-ol is concentrated among a few specialized chemical manufacturers who possess the expertise to synthesize this compound at scale. These suppliers cater to both research institutions and pharmaceutical companies, ensuring a steady supply of high-quality material for experimental purposes.
Looking ahead, the market for 4-cyclobutyloxolan-3-ol is expected to grow significantly as more research findings are translated into clinical applications. The compound's potential to address unmet medical needs in critical therapeutic areas positions it as a key focus for future investment and development efforts.
2005335-99-7 (4-cyclobutyloxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)